5-chloro-2-methyl-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide

• IUPAC Name: 5-chloro-2-methyl-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C19H23ClN2O2S/c1-14-5-7-17(20)13-19(14)25(23,24)21-10-9-15-6-8-18-16(12-15)4-3-11-22(18)2/h5-8,12-13,21H,3-4,9-11H2,1-2H3
• InChI Key: ZPZVVYJWGRHOCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)S(=O)(=O)NCCC2=CC3=C(C=C2)N(CCC3)C
• Molecular Formula: C19H23ClN2O2S
• Molecular Weight: 378.9 g/mol

Description

The compound “5-chloro-2-methyl-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide” is a complex organic molecule. It contains a benzenesulfonamide moiety, which is a common feature in many pharmaceutical drugs due to its bioactive properties. The molecule also contains a tetrahydroquinoline group, which is a type of heterocyclic compound that is often found in bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The tetrahydroquinoline moiety is a type of heterocyclic compound, which means it contains a ring structure that includes atoms of at least two different elements (in this case, carbon and nitrogen).

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents present. The benzenesulfonamide moiety could potentially undergo reactions at the sulfur or nitrogen atoms, and the tetrahydroquinoline moiety could potentially undergo reactions at the nitrogen atom or at the carbon atoms in the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the size and shape of the molecule, the presence of polar or nonpolar groups, and the presence of any charges.

Scientific Research Applications

Antimicrobial Agent

This compound has been identified to possess antimicrobial properties . .

Anti-HIV Research

Derivatives of this compound have been explored for their potential in anti-HIV medications . .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many drugs that contain a benzenesulfonamide moiety act as enzyme inhibitors, binding to an enzyme and preventing it from carrying out its normal function.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, it’s important to handle it with care and use appropriate safety precautions.

Future Directions

The future directions for research on this compound could include exploring its potential uses in medicine or other fields, studying its physical and chemical properties in more detail, and developing methods for its synthesis.